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Compound of Interest

Compound Name: 4-Benzoyl-1,3-thiazole

CAS No.: 128979-10-2

Cat. No.: B2638802

Get Quote

Executive Summary
4-Benzoyl-1,3-thiazole (CAS 128979-10-2), systematically known as phenyl(1,3-thiazol-4-

yl)methanone, represents a critical pharmacophore in modern medicinal chemistry. Unlike its 2-

substituted counterparts, the 4-acylthiazole scaffold offers unique steric and electronic vectors

for protein-ligand interactions, particularly in kinase inhibition and metabolic enzyme

modulation (e.g., Lactate Dehydrogenase A). This guide details the physicochemical properties,

validated synthetic protocols, and reactivity profiles necessary for integrating this moiety into

drug discovery pipelines.

Chemical Identity & Physicochemical Profile
The compound consists of a 1,3-thiazole ring substituted at the 4-position with a benzoyl group.

The electron-withdrawing nature of the carbonyl, combined with the electron-deficient thiazole

ring, creates a distinct electronic landscape facilitating nucleophilic attacks at the carbonyl

carbon while deactivating the thiazole ring towards electrophilic aromatic substitution.

Table 1: Core Chemical Data
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Property Specification

CAS Registry Number 128979-10-2

IUPAC Name Phenyl(1,3-thiazol-4-yl)methanone

Molecular Formula C₁₀H₇NOS

Molecular Weight 189.23 g/mol

SMILES O=C(C1=CSC=N1)C2=CC=CC=C2

Appearance Pale yellow crystalline solid (typical)

Solubility
Soluble in DCM, DMSO, MeOH; Insoluble in

H₂O

LogP (Predicted) ~2.3 - 2.5

H-Bond Acceptors 3 (N, O, S)

H-Bond Donors 0

Synthetic Methodologies
Synthesis of 4-benzoylthiazole requires regioselective control to distinguish it from the

thermodynamically favored 2-substituted isomers. Two primary routes are recommended based

on scale and available reagents.

Method A: The Oxidative Addition Protocol (High
Fidelity)
This route is preferred for generating high-purity material for biological screening. It utilizes a

Grignard addition followed by oxidation, avoiding the regiochemical ambiguity of cyclization

methods.

Protocol:

Nucleophilic Addition:
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Reagents: Thiazole-4-carboxaldehyde (1.0 eq), Phenylmagnesium bromide (1.2 eq, 1.0 M

in THF).

Conditions: Anhydrous THF, -78°C to 0°C, 2 hours.

Mechanism: The Grignard reagent attacks the aldehyde carbonyl to form phenyl(thiazol-4-

yl)methanol.

Workup: Quench with sat. NH₄Cl, extract with EtOAc.

Oxidation:

Reagents: Crude alcohol, Manganese Dioxide (MnO₂) (10 eq) or Dess-Martin Periodinane

(1.2 eq).

Conditions: DCM, Reflux (MnO₂) or RT (DMP), 4-12 hours.

Purification: Filtration through Celite (if MnO₂ used) followed by flash chromatography

(Hex/EtOAc).

Method B: Modified Hantzsch Synthesis (Industrial
Scale)
For larger scales, constructing the thiazole ring directly is more atom-economical.

Reagents: Thioformamide (or thioamide precursor) + 1-bromo-1-phenylpropane-1,2-dione

(or equivalent alpha-halo dicarbonyl).

Note: Regioselectivity can be poor; purification is critical.

Visualization: Synthetic Logic Flow
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Method A: Stepwise Construction

Thiazole-4-carboxaldehyde Intermediate:
Phenyl(thiazol-4-yl)methanol

Nucleophilic
Addition

PhMgBr
(THF, -78°C)

4-Benzoyl-1,3-thiazole
(CAS 128979-10-2)

Oxidation

Oxidation
(MnO2 or DMP)

Click to download full resolution via product page

Caption: Stepwise synthesis via Grignard addition and subsequent oxidation ensures

regiochemical purity.

Reactivity & Functionalization
The 4-benzoyl-1,3-thiazole scaffold presents two distinct reactive centers: the carbonyl group

and the thiazole C5 position.

Carbonyl Reactivity
Reduction: NaBH₄ reduction yields the secondary alcohol, a chiral center often found in

inhibitors of 17β-HSD.

Reductive Amination: Reaction with primary amines/NaBH₃CN generates amine linkers

common in kinase inhibitors.

Wittig Olefination: Converts the C=O to a styrene-like alkene, extending conjugation.

Heterocyclic Reactivity
Electrophilic Substitution (C5): The C5 position is the most nucleophilic site on the ring.

Halogenation (NBS/DMF) at C5 allows for subsequent cross-coupling (Suzuki/Sonogashira),

enabling library expansion.

C2 Lithiation: Treatment with TMPMgCl or n-BuLi (low temp) selectively deprotonates C2,

allowing introduction of electrophiles (e.g., alkyl halides, D₂O).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2638802/docs?utm_src=pdf-body-img#4-benzoyl-1-3-thiazole-technical-guide-chemical-profile
https://www.benchchem.com/product/b2638802/docs?utm_src=pdf-body#4-benzoyl-1-3-thiazole-technical-guide-chemical-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2638802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Medicinal Chemistry Applications
Thiazole ketones act as bioisosteres for benzophenones and biaryl ethers.

Case Study: LDHA Inhibition
Research indicates that 4-substituted thiazoles can inhibit Lactate Dehydrogenase A (LDHA), a

key enzyme in the Warburg effect (cancer metabolism). The thiazole nitrogen can accept a

hydrogen bond from the enzyme backbone, while the benzoyl phenyl ring occupies a

hydrophobic pocket.

Case Study: Androgen Receptor (AR) Antagonism
Derivatives of thiazole-4-methanones have shown efficacy as AR antagonists. The rigid ketone

linker orients the phenyl ring to clash with Helix-12 of the receptor, preventing co-activator

recruitment.

Visualization: Structure-Activity Relationship (SAR)
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Caption: Strategic modification points on the 4-benzoylthiazole scaffold for drug design

optimization.

Safety & Handling
Hazard Identification: Irritant to eyes, respiratory system, and skin.

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C.

Stability: Stable under normal laboratory conditions; avoid strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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